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molecular formula C13H7BrCl2O3 B1466941 3-Bromo-4-(3,4-dichlorophenoxy)benzoic acid CAS No. 1354960-62-5

3-Bromo-4-(3,4-dichlorophenoxy)benzoic acid

Cat. No. B1466941
CAS RN: 1354960-62-5
M. Wt: 362 g/mol
InChI Key: XRRUJNBYXRCUHM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08685977B2

Procedure details

Methyl 3-bromo-4-fluorobenzoate (Preparation 122, 500 mg, 2.15 mmol), 3,4-dichlorophenol (350 mg, 2.15 mmol) and caesium carbonate (1.4 g, 4.29 mmol) were stirred in dimethylsulfoxide (10 mL). The reaction mixture was heated to 120° C. and stirred overnight under an atmosphere of nitrogen. A 1M aqueous solution of sodium hydroxide was added and the mixture extracted with ethyl acetate. The aqueous phase was acidified and extracted with ethyl acetate. The organic phase from the second extraction was concentrated in vacuo and the resulting residue was purified by silica gel column chromatography (30%-100% ethyl acetate in heptane) to afford the title compound as a white solid (244 mg, 31%).
Name
Methyl 3-bromo-4-fluorobenzoate
Quantity
500 mg
Type
reactant
Reaction Step One
Name
3,4-dichlorophenol
Quantity
350 mg
Type
reactant
Reaction Step One
Name
caesium carbonate
Quantity
1.4 g
Type
reactant
Reaction Step One
Name
dimethylsulfoxide
Quantity
10 mL
Type
solvent
Reaction Step One
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
sodium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
title compound
Yield
31%

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:3]=[C:4]([CH:9]=[CH:10][C:11]=1F)[C:5]([O:7]C)=[O:6].[Cl:13][C:14]1[CH:15]=[C:16]([OH:21])[CH:17]=[CH:18][C:19]=1[Cl:20].C(=O)([O-])[O-].[Cs+].[Cs+].[OH-].[Na+]>CS(C)=O>[Br:1][C:2]1[CH:3]=[C:4]([CH:9]=[CH:10][C:11]=1[O:21][C:16]1[CH:17]=[CH:18][C:19]([Cl:20])=[C:14]([Cl:13])[CH:15]=1)[C:5]([OH:7])=[O:6] |f:2.3.4,5.6|

Inputs

Step One
Name
Methyl 3-bromo-4-fluorobenzoate
Quantity
500 mg
Type
reactant
Smiles
BrC=1C=C(C(=O)OC)C=CC1F
Name
3,4-dichlorophenol
Quantity
350 mg
Type
reactant
Smiles
ClC=1C=C(C=CC1Cl)O
Name
caesium carbonate
Quantity
1.4 g
Type
reactant
Smiles
C([O-])([O-])=O.[Cs+].[Cs+]
Name
dimethylsulfoxide
Quantity
10 mL
Type
solvent
Smiles
CS(=O)C
Step Two
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
sodium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[OH-].[Na+]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
120 °C
Stirring
Type
CUSTOM
Details
stirred overnight under an atmosphere of nitrogen
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
the mixture extracted with ethyl acetate
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate
EXTRACTION
Type
EXTRACTION
Details
The organic phase from the second extraction
CONCENTRATION
Type
CONCENTRATION
Details
was concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
the resulting residue was purified by silica gel column chromatography (30%-100% ethyl acetate in heptane)

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
title compound
Type
product
Smiles
BrC=1C=C(C(=O)O)C=CC1OC1=CC(=C(C=C1)Cl)Cl
Measurements
Type Value Analysis
AMOUNT: MASS 244 mg
YIELD: PERCENTYIELD 31%
YIELD: CALCULATEDPERCENTYIELD 31.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.